Gas chromatography–Fourier transform infrared spectroscopy reveals dynamic molecular interconversion of oximes†
ANALYSTANALYST Pub Date: 2019-07-01 DOI: 10.1039/C9AN00990F
Abstract
This study reports gas chromatography (GC) combined with Fourier transform infrared (FTIR) spectroscopy to investigate the elution profiles of individual oxime isomers undergoing characteristic interconversion (dynamic chromatography) in GC. The use of a light-pipe FTIR interface enables on-line acquisition of FTIR spectra, which in turn render unambiguous identification of the individual molecules. Here, acetaldehyde oxime and propionaldehyde oxime were chosen for comparison of elution behaviour under varying temperature and carrier flow velocities. The choice of selective responses (wavenumber selectivity), which were relatively stronger for each isomer, enabled display and retracing of the individual isomer over the chromatographic time scale and thus provided characteristic single isomer profiles. Chemometric data analysis using the multivariate curve resolution technique further confirmed this isomer elution profile. Simulation of the spectrum for each isomer allowed comparison with instrument-generated FTIR spectra to confirm the elution order of E and Z isomers. The effect of changing chromatographic parameters (temperature, flow) on interconversion rates and/or extents were studied and the corresponding change in FTIR spectrum intensity was noted. The GC–FID data acquired concurrently with GC–FTIR analyses ratified isomerisation chromatographic profiles.
Recommended Literature
- [1] Specific counterion effect on the adsorption of alkali decyl sulfatesurfactants at air/solution interface
- [2] Phenolate based metallomacrocyclic xanthate complexes of CoII/CuII and their exclusive deployment in [2 : 2] binuclear N,O-Schiff base macrocycle formation and in vitro anticancer studies†‡
- [3] Unraveling the catalytic mechanism of SARS-CoV-2 papain-like protease with allosteric modulation of C270 mutation using multiscale computational approaches†
- [4] Growth of single crystalline boron nanotubes in a Cu alloy†
- [5] Kinetics of the formation of oxide films on zinc foil
- [6] Metal- and phosphine-free electrophilic vicinal chloro-alkylthiolation and trifluoromethylthiolation of indoles using sodium sulfinate in the presence of triphosgene†
- [7] A multi-functional SiO32−-releasing hydrogel with bioinspired mechanical properties and biodegradability for vascularized skeletal muscle regeneration†
- [8] One-pot synthesis of 1,3-oxazin-4-ones through an Ir-catalyzed mild formal condensation reaction of secondary amides with acyl chlorides†
- [9] Recent advances in asymmetric organocatalysis mediated by bifunctional amine–thioureas bearing multiple hydrogen-bonding donors
- [10] Suzuki–Miyaura catalyst-transfer polycondensation with Pd(IPr)(OAc)2 as the catalyst for the controlled synthesis of polyfluorenes and polythiophenes
